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Compound of Interest

Compound Name: Nicotine salicylate

CAS No.: 29790-52-1

Cat. No.: B021173

Get Quote

Executive Summary
This technical guide analyzes the chemical mechanics, manufacturing protocols, and

pharmacological profile of Nicotine Salicylate. Unlike freebase nicotine, which exhibits high

alkalinity (pH ~8.0) and significant respiratory irritation, nicotine salicylate utilizes the proton-

donating capability of salicylic acid (pKa 2.97) to form a stable, bioavailable salt. This guide

details the 1:1 stoichiometric synthesis, the thermal degradation risks (specifically phenol

formation), and the sensory advantages that make this formulation critical for high-

concentration nicotine delivery systems.

Chemical Mechanism & Stoichiometry
The formation of nicotine salicylate is an acid-base neutralization reaction. The stability and

sensory profile of the resulting salt rely on the specific difference in pKa values between the

alkaloid and the organic acid.

The Protonation Pathway
Nicotine contains two nitrogenous centers:
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Pyridine Nitrogen: Weakly basic (pKa ~3.1).

Pyrrolidine Nitrogen: Moderately basic (pKa ~8.0).

Salicylic acid (2-hydroxybenzoic acid) is a stronger acid than the conjugate acid of the

pyrrolidine nitrogen. Upon mixing, the carboxylic proton of salicylic acid transfers to the

pyrrolidine nitrogen of the nicotine molecule. This forms a stable ammonium cation, reducing

the volatility of the nicotine and lowering the pH of the solution.

Reaction Stoichiometry:

Standard Formulation: 1:1 Molar Ratio (Nicotine : Salicylic Acid).

Molecular Weight Calculation:

Nicotine (

): 162.23 g/mol

Salicylic Acid (

): 138.12 g/mol

Resulting Salt MW: 300.35 g/mol

Reaction Visualization
The following diagram illustrates the proton transfer mechanism and the resulting ionic

interaction.
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Figure 1: Proton transfer pathway from salicylic acid to nicotine's pyrrolidine nitrogen, forming

the stable salt complex.

Physicochemical Properties[1][2][3][4][5][6]
Nicotine salicylate is distinct from other common salts (benzoate, lactate) due to the ortho-

hydroxyl group on the aromatic ring of the acid.
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Property Nicotine Salicylate Nicotine Benzoate Freebase Nicotine

pH (10% aq) 4.5 – 5.5 5.0 – 6.0 7.8 – 8.5

Throat Hit Low (Smooth/Cooling) Moderate High (Harsh)

Thermal Stability
High (Decarboxylates

>200°C)
Moderate Low (Volatile)

Bioavailability
Fast (Rapid

absorption)
Fast

Slower (pH

dependent)

Oxidation
Moderate (Salicylate

is antioxidant)
High High

Solubility & Stability
Solubility: Highly soluble in propylene glycol (PG) and vegetable glycerin (VG). The salt form

prevents phase separation, which is a common issue with high-concentration freebase

formulations.

Antioxidant Effect: Salicylic acid possesses inherent antioxidant properties. Research

suggests this may reduce the formation of oxidative degradation products (like nicotine-N-

oxide) during storage compared to benzoate salts [1].

Manufacturing Protocol
This protocol outlines the synthesis of a 100 mg/mL Nicotine Salicylate concentrate in a PG

base. This concentrate is intended for further dilution.

Safety Prerequisites
PPE: Full-face respirator (organic vapor cartridges), nitrile gloves, lab coat.

Ventilation: All handling of neat nicotine must occur in a fume hood.

Hazard: Pure nicotine is transdermally toxic. Salicylic acid is a severe eye irritant.

Synthesis Workflow
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Materials:

Pure Nicotine (USP/EP Grade, >99.9%).

Salicylic Acid (USP/EP Grade, Powder).

Propylene Glycol (USP Grade).

Step-by-Step Procedure:

Solvent Preparation:

Heat Propylene Glycol (PG) to 60°C in a jacketed reaction vessel.

Reasoning: Elevated temperature lowers PG viscosity and increases the solubility rate of

the solid acid.

Acid Dissolution:

Slowly add Salicylic Acid powder to the heated PG while stirring at 500 RPM.

Maintain temperature at 60-65°C until the solution is perfectly clear (approx. 20-30 mins).

Critical Control: Ensure no crystals remain before adding nicotine to prevent "hot spots" of

acidity.

Nicotine Addition (The Reaction):

Reduce stirring speed to 200 RPM to minimize aeration.

Slowly infuse Pure Nicotine into the vortex.

Exothermic Note: The reaction is slightly exothermic. Monitor temperature; do not exceed

75°C to avoid thermal degradation.

Maturation:

Seal the vessel and maintain stirring at 40-50°C for 60 minutes.
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Allow the mixture to cool to room temperature naturally.

Filtration:

Pass the final solution through a 0.2-micron filter to remove any undissolved particulates

or impurities.
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Figure 2: Industrial workflow for the synthesis of Nicotine Salicylate concentrate.

Thermal Degradation & Toxicology[5][7][8]
While nicotine salicylate offers sensory benefits, its thermal behavior under high-power

vaping conditions presents specific toxicological considerations.

Phenol Formation Risk
Salicylic acid can undergo decarboxylation at high temperatures, converting into phenol

(hydroxybenzene) and carbon dioxide.

Mechanism:

Risk Threshold: While the salt is stable during storage, coil temperatures in high-wattage

devices can exceed 250°C. Studies indicate that phenol emissions are higher in salicylate-

based e-liquids compared to benzoate-based ones when overheated [2].

Mitigation: Nicotine salicylate is best suited for low-wattage, temperature-controlled devices

(pod systems) to prevent the coil temperature from reaching the decarboxylation threshold of

the acid moiety.

Cytotoxicity Comparison
Recent in vitro studies comparing nicotine salts have shown:

Oxidative Stress: Nicotine salicylate induces less oxidative stress (measured by 8-OHdG

markers) than nicotine benzoate, likely due to the radical scavenging ability of the salicylate

group [1].

Inflammation: Both salts can increase IL-8 production (an inflammatory cytokine) compared

to freebase nicotine, but the difference between the two salts is often negligible [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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